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Compound of Interest

Compound Name: 2,6-Diethylaniline

Cat. No.: B152787 Get Quote

Chemical Identity: Butachlor is a selective, systemic pre-emergence herbicide belonging to the

chloroacetamide chemical family.[1][2] Its chemical name is N-(butoxymethyl)-2-chloro-N-(2,6-

diethylphenyl)acetamide.[1] It is primarily used to control annual grasses and some broad-

leaved weeds, particularly in rice crops.[2][3][4]

Mechanism of Action: Butachlor functions by inhibiting the synthesis of very long-chain fatty

acids (VLCFAs) in germinating weeds.[2] This disruption prevents the formation of cell

membranes, which in turn halts the growth of the emerging shoots and roots of susceptible

plants, leading to their death.[2] It is primarily absorbed through the germinating shoots and

secondarily by the roots.[4]

Toxicological Data
The following table summarizes the acute toxicity data for butachlor. It is important to note that

while it has low to moderate acute toxicity, chronic exposure may pose other health risks.[1][3]

[5]
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Toxicity Endpoint Value Species Reference

Acute Oral LD50 2000 mg/kg Rat [1]

Acute Dermal LD50 >13,000 mg/kg Rabbit [1]

Acute Inhalation LC50 >3.34 mg/l (4 h) Rat [1]

Skin Irritation Moderate Irritant Rabbit [1]

Eye Irritation
Practically non-

irritating
Rabbit [1]

Hazard Identification and Safety Precautions
Butachlor is classified as harmful if swallowed or in contact with skin and may cause an allergic

skin reaction.[6] Inhalation may lead to irritation of the respiratory tract, and dermal contact can

cause irritation and allergic dermatitis in susceptible individuals.[1]

Personal Protective Equipment (PPE): When handling butachlor, it is crucial to use appropriate

personal protective equipment to minimize exposure. This includes:

Gloves: Wear elbow-length PVC or other chemical-resistant gloves.[1]

Protective Clothing: Cotton overalls buttoned to the neck and wrist, a washable hat, and

chemical-resistant footwear should be worn.[1]

Eye Protection: Safety goggles or a face shield should be used to prevent eye contact.[1][7]

Respiratory Protection: In situations with potential for inhalation of mist or dust, a

NIOSH/MSHA-approved respirator should be used.[1]

Handling and Storage:

Ensure containers are kept closed until use.[1]

Avoid contact with skin and eyes.[1]

Store in the original container in a cool, well-ventilated area, away from direct sunlight.[1]
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Store away from children, animals, food, feed, seeds, and fertilizers.[1]

Do not eat, drink, or smoke when handling the product.[6][7] Wash hands and face

thoroughly with soap and water after use and before eating, drinking, or smoking.[1]

First Aid Measures
In case of accidental exposure, the following first aid measures should be taken:

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

Eye Contact: Immediately flush eyes with running water for several minutes. If irritation

persists, seek medical advice.[1][6]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

mild soap and running water.[1][6]

Inhalation: Move the victim to fresh air and keep them at rest. Seek medical advice if effects

persist.[1]

There is no specific antidote for butachlor poisoning; treatment should be symptomatic.[1]

Environmental Safety
Butachlor is toxic to aquatic life with long-lasting effects.[7] Therefore, it is crucial to prevent the

product or its wash solutions from entering sewers, drains, creeks, or any other waterways.[1]

Spilled material should be contained and disposed of as hazardous waste according to local

regulations.[6][7]

Experimental Workflow for Safe Herbicide Handling
The following diagram illustrates a generalized workflow for the safe handling of herbicides like

butachlor in a research setting, emphasizing safety and emergency preparedness.
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Caption: General workflow for safe laboratory handling of herbicides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. hpmindia.com [hpmindia.com]

2. Butachlor 60% EC Herbicide | Pre-Emergence Weed Control for Rice [smagrichem.com]

3. Butachlor (Ref: CP 53619) [sitem.herts.ac.uk]

4. Butachlor -Pre-emergence herbicide for the control of grasses [zagro.com]

5. researchgate.net [researchgate.net]

6. agilent.com [agilent.com]

7. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Butachlor: General Information and Safety Protocols].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152787#butachlor-synthesis-from-2-6-diethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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